5-chloro-N-[2-(3-chlorophenyl)ethyl]-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-[2-(3-chlorophenyl)ethyl]-2-nitrobenzamide, commonly known as CCNE, is a chemical compound that has been widely researched due to its potential applications in the field of medicine. CCNE is a member of the benzamide family of compounds and is known for its ability to inhibit the growth of cancer cells. In
Mechanism of Action
The mechanism of action of CCNE involves the inhibition of tubulin polymerization, which is necessary for the formation of the microtubules that make up the cytoskeleton of cells. By inhibiting tubulin polymerization, CCNE disrupts the normal functioning of cancer cells and leads to their death.
Biochemical and Physiological Effects
CCNE has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. CCNE has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using CCNE in lab experiments is its ability to selectively target cancer cells while leaving healthy cells intact. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using CCNE in lab experiments is its toxicity, which can limit its effectiveness.
Future Directions
There are several future directions for research on CCNE. One area of research is the development of new cancer therapies that use CCNE as a key component. Another area of research is the study of CCNE's potential use in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease. Additionally, research is needed to better understand the mechanism of action of CCNE and its potential side effects.
Conclusion
In conclusion, CCNE is a chemical compound that has been extensively studied for its potential applications in the field of medicine. Its ability to selectively target cancer cells while leaving healthy cells intact makes it a promising candidate for the development of new cancer therapies. However, further research is needed to better understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of CCNE involves several steps, including the reaction of 3-chloroacetophenone with ethylmagnesium bromide to form 3-chloro-1-phenylethanol, which is then reacted with 5-chloro-2-nitrobenzoyl chloride to form CCNE. The synthesis of CCNE is a complex process that requires a high level of expertise and specialized equipment.
Scientific Research Applications
CCNE has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. CCNE has also been studied for its potential use in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
5-chloro-N-[2-(3-chlorophenyl)ethyl]-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2O3/c16-11-3-1-2-10(8-11)6-7-18-15(20)13-9-12(17)4-5-14(13)19(21)22/h1-5,8-9H,6-7H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBFAJRUBSBYIPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CCNC(=O)C2=C(C=CC(=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.